2,2'-Dimethyl-5,5'-biquinoline

• Molecular Formula: C20H16N2
• Molecular Weight: 284.4 g/mol
• IUPAC Name: 2-methyl-5-(2-methylquinolin-5-yl)quinoline
• InChI: InChI=1S/C20H16N2/c1-13-9-11-17-15(5-3-7-19(17)21-13)16-6-4-8-20-18(16)12-10-14(2)22-20/h3-12H,1-2H3
• InChI Key: XLUQOLFRBXENGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC(=C2C=C1)C3=C4C=CC(=NC4=CC=C3)C

Description

2,2'-Dimethyl-5,5'-biquinoline is a heterocyclic organic compound featuring two quinoline rings linked at their 5,5' positions, with methyl groups substituted at the 2,2' positions. This structure combines the π-conjugated system of quinoline with steric and electronic modifications from the methyl substituents, making it valuable in coordination chemistry, catalysis, and materials science. Its molecular formula is C₂₀H₁₆N₂, and its unique substitution pattern distinguishes it from other biquinoline derivatives .

Comparison with Similar Compounds

Comparison with Brominated Biquinolines

• 5,5-Dibromo-8,8-biquinoline (C₁₄H₈Br₂N₂): Substituent Effects: Bromine atoms at the 5,5' positions enhance electrophilic reactivity, enabling cross-coupling reactions in material synthesis. In contrast, the methyl groups in 2,2'-dimethyl-5,5'-biquinoline provide steric stabilization without significantly altering electronic properties . Applications: Brominated derivatives are preferred for halogen-bonding interactions in crystal engineering, whereas methyl-substituted variants excel in stabilizing metal complexes (e.g., ruthenium or zinc coordination polymers) .

Comparison with Bipyridine Derivatives

• 5,5'-Dimethyl-2,2'-bipyridine: Coordination Chemistry: Both compounds act as bidentate ligands, but 2,2'-dimethyl-5,5'-biquinoline’s extended quinoline system enhances π-backbonding with transition metals like palladium, improving catalytic efficiency in tandem addition/cyclization reactions (45% yield vs. <5% for 2,2'-biquinoline) . Steric Effects: The methyl groups in bipyridines reduce ligand flexibility, whereas in biquinolines, they stabilize planar coordination geometries critical for luminescent materials .

Comparison with Nitro- and Amino-Substituted Biphenyls

• 2,2'-Dimethyl-5,5'-dinitrobiphenyl (C₁₄H₁₂N₂O₄): Reactivity: Nitro groups enable reduction to amines or nucleophilic substitution, while the methyl groups in 2,2'-dimethyl-5,5'-biquinoline limit such transformations but enhance thermal stability (decomposition onset at 155°C in coordination polymers) . Electronic Properties: The electron-withdrawing nitro groups in biphenyls contrast with the electron-donating methyl groups in biquinolines, affecting charge transport in organic electronics .

Catalytic Performance

• In palladium-catalyzed reactions, 2,2'-dimethyl-5,5'-biquinoline outperforms sterically hindered ligands like 6,6′-dimethyl-2,2′-bipyridine due to optimal metal-ligand orbital overlap .

Material Science

• The compound forms stable one-dimensional coordination polymers with zinc and vanadium, as demonstrated in the structure [Zn(5,5’-mbpy)(H₂O)V₂O₆], which exhibits a chain-like architecture stabilized by methyl groups .

Data Tables

Table 1: Comparative Properties of Biquinoline Derivatives

Compound	Substituents	Key Applications	Thermal Stability (°C)
2,2'-Dimethyl-5,5'-biquinoline	2,2'-CH₃	Catalysis, coordination polymers	155
5,5-Dibromo-8,8-biquinoline	5,5'-Br	Halogen-bonded materials	N/A
6,6′-Biquinoline	None	Luminescent polymers	120

Table 2: Catalytic Efficiency of Ligands in Palladium Reactions

Ligand	Reaction Yield (%)	Reference
5,5'-Dimethyl-2,2'-biquinoline	45
2,2'-Biquinoline	<5
6,6′-Dimethyl-2,2′-bipyridine	0